2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide

• IUPAC Name: 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide
• InChI: InChI=1S/C14H8F5NO2S/c1-23(22)10-3-2-6(4-8(10)15)20-14(21)7-5-9(16)12(18)13(19)11(7)17/h2-5H,1H3,(H,20,21)
• InChI Key: OOTBMAUVRFXBEG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=C(C=C(C=C1)NC(=O)C2=CC(=C(C(=C2F)F)F)F)F
• Molecular Formula: C14H8F5NO2S
• Molecular Weight: 349.28 g/mol

Description

2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide, also known as TFB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFB is a fluorinated benzamide that has been synthesized through a complex chemical process. This compound has been found to have a wide range of potential applications in various fields, including pharmaceuticals, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators, and inhibition of their activity can reduce inflammation.
Biochemical and Physiological Effects:
2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide can inhibit the activity of COX-2 and 5-LOX, which are involved in the production of inflammatory mediators. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has also been found to have antibacterial activity against certain strains of bacteria. In vivo studies have shown that 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide can reduce inflammation in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is its unique properties, which make it a valuable building block for the synthesis of new materials and pharmaceuticals. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has also been found to have potential as a drug candidate for the treatment of various diseases. However, there are some limitations to the use of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide in lab experiments. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is a complex compound that requires a complex synthesis process, which can make it difficult and expensive to produce in large quantities. Additionally, the mechanism of action of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are many potential future directions for research on 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide. One area of research that is particularly promising is the development of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide-based materials with unique properties. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has also been found to have potential as a drug candidate for the treatment of various diseases, and further research is needed to explore its potential in this area. Additionally, further studies are needed to fully understand the mechanism of action of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide and its effects on biochemical and physiological processes.

Synthesis Methods

The synthesis of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is a complex process that involves multiple steps. The first step in the synthesis of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is the preparation of 3-fluoro-4-methylsulfinyl aniline. This compound is then reacted with 2,3,4,5-tetrafluorobenzoic acid to form the intermediate product, 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide. The final product is obtained through a purification process that involves recrystallization.

Scientific Research Applications

2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has been found to have a wide range of potential applications in various fields of scientific research. One of the most promising applications of 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide is in the field of pharmaceuticals. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has been found to have potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and bacterial infections. 2,3,4,5-tetrafluoro-N-(3-fluoro-4-methylsulfinylphenyl)benzamide has also been found to have potential applications in materials science, as it can be used as a building block for the synthesis of new materials with unique properties.